9-[2-[Bis(1-methylethyl)phosphino]phenyl]-9H-carbazole

• IUPAC Name: (2-carbazol-9-ylphenyl)-di(propan-2-yl)phosphane
• InChI: InChI=1S/C24H26NP/c1-17(2)26(18(3)4)24-16-10-9-15-23(24)25-21-13-7-5-11-19(21)20-12-6-8-14-22(20)25/h5-18H,1-4H3
• InChI Key: LVZFAAVQZRSWHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)P(C1=CC=CC=C1N2C3=CC=CC=C3C4=CC=CC=C42)C(C)C
• Molecular Formula: C24H26NP
• DSSTOX Substance ID: DTXSID50746466
• Molecular Weight: 359.4 g/mol
• CAS RN: 1308652-65-4

Description

“9-[2-[Bis(1-methylethyl)phosphino]phenyl]-9H-carbazole” is a chemical compound with the empirical formula C24H26NP. It is also known as tBuBrettPhos. This compound is used as a phosphine ligand in palladium-catalyzed cross-coupling reactions.

Molecular Structure Analysis

The molecular weight of “9-[2-[Bis(1-methylethyl)phosphino]phenyl]-9H-carbazole” is 359.44 g/mol. The SMILES string representation of its structure is COc1ccc (OC)c (c1P (C (C) (C)C)C (C) (C)C)-c2c (cc (cc2C (C)C)C (C)C)C (C)C.

Chemical Reactions Analysis

This compound is known to promote cross-coupling reactions more efficiently and exhibits improved reactivity compared to other catalytic systems.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a melting point of 145-149°C. It is sensitive to air.

Scientific Research Applications

Overview of Carbazoles in Scientific Research

Carbazoles are nitrogen heterocycles present in a wide range of natural products, pharmaceuticals, and functional materials. Their synthesis, particularly from indoles through various strategies such as transition-metal catalyzed C-H functionalization and metal-free cyclization, has been a significant area of research. This interest stems from their pharmacological activities and their use in materials science, highlighting the diverse applications of carbazole derivatives in scientific research (Aggarwal, T., Sushmita, & Verma, A., 2019).

Synthesis Strategies and Applications

The synthetic strategies to create carbazole derivatives are varied, showcasing their importance in developing pharmacologically active compounds and materials for technological applications. Key synthetic approaches include allene-mediated electrocyclic reactions for constructing highly substituted carbazole rings and evaluating their antioxidant activities. These synthetic efforts underscore the carbazole core's significance in designing novel antioxidants (Hieda, Y., 2017).

Carbazoles in Material Science

In the realm of material science, carbazole derivatives, particularly those with donor-acceptor structures, have gained attention for their applications in organic light-emitting diodes (OLEDs). The bipolar charge transport properties of carbazole-based materials demonstrate their potential in developing advanced optoelectronic devices, highlighting the critical role of carbazole units in enhancing the performance of OLEDs (Ledwon, P., 2019).

Safety and Hazards

The compound is classified as a warning under the GHS system. It has hazard statements H315-H319-H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known to be a phosphine ligand , which suggests that it may interact with metal ions in biological systems.

Mode of Action

This compound is known to promote cross-coupling reactions more efficiently and exhibits improved reactivity compared to other catalytic systems . As a phosphine ligand, it likely binds to metal ions, facilitating various chemical reactions.

Biochemical Pathways

Given its role in promoting cross-coupling reactions , it may influence a variety of biochemical pathways involving metal ions.

Result of Action

Given its role as a phosphine ligand , it may facilitate various chemical reactions at the molecular level, potentially influencing cellular processes.

Action Environment

This compound is described as air- and moisture-stable, and thermally stable . These properties suggest that it can maintain its efficacy and stability under a variety of environmental conditions.